Cas no 1807397-23-4 (4-Amino-2,3-bis(trifluoromethyl)cinnamic acid)

• Product Name: 4-Amino-2,3-bis(trifluoromethyl)cinnamic acid
• CAS No: 1807397-23-4
• MF: C₁₁H₇F₆NO₂
• MW: 299.169203996658
• CID: 4948896
• Update Time: 2025-10-29

4-Amino-2,3-bis(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,3-bis(trifluoromethyl)cinnamic acid

• Inchi： 1S/C11H7F6NO2/c12-10(13,14)8-5(2-4-7(19)20)1-3-6(18)9(8)11(15,16)17/h1-4H,18H2,(H,19,20)/b4-2+
• InChI Key： UXQBAXSREVOJLS-DUXPYHPUSA-N
• SMILES： FC(C1C(/C=C/C(=O)O)=CC=C(C=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 3
• Topological Polar Surface Area: 63.3

Additional information on 4-Amino-2,3-bis(trifluoromethyl)cinnamic acid

4-Amino-2,3-Bis(Trifluoromethyl)Cinnamic Acid: A Comprehensive Overview

4-Amino-2,3-bis(trifluoromethyl)cinnamic acid (CAS No. 1807397-23-4) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of cinnamic acids, which are widely studied for their unique chemical properties and biological activities. The presence of the trifluoromethyl groups at the 2 and 3 positions of the cinnamic acid backbone introduces unique electronic and steric effects, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-amino-2,3-bis(trifluoromethyl)cinnamic acid, allowing researchers to explore its properties in greater depth. The compound's structure, characterized by the trifluoromethyl substituents and the amino group at position 4, has been shown to exhibit intriguing reactivity in both organic and bioorganic chemistry. These substituents not only enhance the compound's stability but also contribute to its ability to participate in a wide range of chemical reactions, including coupling reactions, cyclizations, and bioconjugations.

One of the most promising areas of research involving 4-amino-2,3-bis(trifluoromethyl)cinnamic acid is its application in drug discovery. The compound's structural features make it an ideal candidate for designing bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated that this compound can serve as a scaffold for developing inhibitors targeting specific enzymes involved in disease pathways. The trifluoromethyl groups are particularly advantageous due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability.

In addition to its role in drug discovery, 4-amino-2,3-bis(trifluoromethyl)cinnamic acid has also found applications in materials science. Its ability to form stable covalent bonds with other functional groups makes it a valuable component in the synthesis of advanced materials, including polymers and hybrid organic-inorganic frameworks. Recent research has highlighted its potential as a building block for creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The synthesis of 4-amino-2,3-bis(trifluoromethyl)cinnamic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of the trifluoromethyl groups via electrophilic substitution and subsequent functionalization at the amino position. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, making it more efficient and scalable for industrial applications.

From an analytical standpoint, 4-amino-2,3-bis(trifluoromethyl)cinnamic acid has been extensively characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided critical insights into its molecular structure and reactivity. Furthermore, computational studies using density functional theory (DFT) have been conducted to understand the electronic properties of the compound, shedding light on its potential interactions with biological targets.

Looking ahead, the versatility of 4-amino-2,3-bis(trifluoromethyl)cinnamic acid is expected to drive further innovations across multiple disciplines. Its role as a versatile building block in organic synthesis is likely to expand as researchers continue to explore its reactivity under diverse conditions. Additionally, ongoing studies aim to uncover new biological roles for this compound, potentially leading to breakthroughs in fields such as oncology and neurodegenerative diseases.

In conclusion, 4-amino-2,3-bis(trifluoromethyl)cinnamic acid (CAS No. 1807397-23-4) stands out as a remarkable compound with vast potential across various scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and analytical techniques, positions it as a key player in advancing both fundamental research and practical applications.